molecular formula C17H13ClN2O B8598779 4-Cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride CAS No. 649727-27-5

4-Cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride

Cat. No.: B8598779
CAS No.: 649727-27-5
M. Wt: 296.7 g/mol
InChI Key: JPAYRGXNOKYTQO-UHFFFAOYSA-N
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Description

4-Cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride is a useful research compound. Its molecular formula is C17H13ClN2O and its molecular weight is 296.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

649727-27-5

Molecular Formula

C17H13ClN2O

Molecular Weight

296.7 g/mol

IUPAC Name

4-cyclopropyl-1-quinolin-4-ylpyrrole-3-carbonyl chloride

InChI

InChI=1S/C17H13ClN2O/c18-17(21)14-10-20(9-13(14)11-5-6-11)16-7-8-19-15-4-2-1-3-12(15)16/h1-4,7-11H,5-6H2

InChI Key

JPAYRGXNOKYTQO-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=CN(C=C2C(=O)Cl)C3=CC=NC4=CC=CC=C43

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 mL (137 mmol) of sulphinyl chloride are added to 1.05 g (3.78 mmol) of 3-carboxy-4-cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole dissolved in 20 mL of chloroform at a temperature in the region of 20° C. under an argon atmosphere. After stirring for one hour at the reflux temperature of the solvent, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa). The residue is dissolved in 20 mL of chloroform and then concentrated to dryness again, giving 1.12 g (3.78 mmol) of 3-chlorocarbonyl-4-cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole in the form of a yellow solid, which is used directly in the following step.
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
1.05 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two

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